Cas no 1261882-61-4 (2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid)

• Product Name: 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid
• CAS No: 1261882-61-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5098847
• PubChem ID: 118847450
• Update Time: 2026-03-03

2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid
• 1261882-61-4
• EN300-179981
• 1H-pyrrolo[2,3-b]pyridine-6-acetic acid
• F93432
• 2-(1H-PYRROLO[2,3-B]PYRIDIN-6-YL)ACETIC ACID
• SB14631

• Inchi： 1S/C9H8N2O2/c12-8(13)5-7-2-1-6-3-4-10-9(6)11-7/h1-4H,5H2,(H,10,11)(H,12,13)
• InChI Key： OWTUPZQBIUBVTA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1N=C2NC=CC2=CC=1

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid

2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic Acid (CAS No. 1261882-61-4): A Comprehensive Overview

2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid (CAS No. 1261882-61-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-(2-carboxyethyl)-1H-pyrrolo[2,3-b]pyridine, is a member of the pyrrolopyridine family and has been extensively studied for its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

Chemical Structure and Properties

The molecular formula of 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid is C₁₃H₁₁N₂O₂, with a molecular weight of 233.24 g/mol. The compound features a pyrrolopyridine core with a carboxylic acid group attached to the ethyl side chain. This unique structure endows the molecule with several interesting properties, including its ability to form hydrogen bonds and its potential to interact with various biological targets. The carboxylic acid group also makes it soluble in polar solvents, facilitating its use in various chemical and biological assays.

Synthesis Methods

The synthesis of 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid has been reported using several methodologies. One common approach involves the reaction of 6-bromo-1H-pyrrolo[2,3-b]pyridine with ethylene glycol in the presence of a base, followed by hydrolysis to yield the desired product. Another method involves the coupling of 6-(bromomethyl)-1H-pyrrolo[2,3-b]pyridine with sodium cyanide and subsequent hydrolysis to form the carboxylic acid. These synthetic routes have been optimized to improve yield and purity, making them suitable for large-scale production.

Biological Activities

Recent studies have highlighted the diverse biological activities of 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid. One notable application is its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been shown to inhibit the activity of protein kinases such as p38 MAPK and JNK, which are implicated in inflammatory responses and cell survival pathways. This makes it a promising candidate for the treatment of inflammatory diseases and cancer.

In addition to its enzymatic inhibition properties, 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings suggest that it may have therapeutic potential in conditions characterized by chronic inflammation.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid is currently being explored through various clinical trials. Early-phase trials have focused on assessing its safety and pharmacokinetics in healthy volunteers and patients with inflammatory diseases. Preliminary results have shown that it is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties.

In more advanced trials, 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid has been evaluated for its efficacy in treating conditions such as rheumatoid arthritis and psoriasis. These trials have reported promising outcomes, with significant reductions in disease activity scores and improved quality of life for patients. However, further research is needed to fully understand its long-term safety and efficacy.

Current Research Trends

The ongoing research on 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid is focused on several key areas. One area of interest is the development of novel derivatives with enhanced potency and selectivity. Scientists are exploring structural modifications to improve the compound's pharmacological profile and reduce off-target effects. Additionally, efforts are being made to optimize drug delivery systems to enhance bioavailability and reduce dosing frequency.

Another important area of research is the investigation of combination therapies involving 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid. Studies are underway to evaluate its synergistic effects when used in conjunction with other anti-inflammatory agents or immunomodulatory drugs. These combination therapies may offer improved treatment outcomes for patients with complex diseases.

Conclusion

In conclusion, 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetic acid (CAS No. 1261882-61-4) is a promising compound with a wide range of biological activities and therapeutic potential. Its unique chemical structure and diverse biological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play an increasingly important role in the treatment of various diseases.